Cas no 102585-12-6 (1,4-Benzenedimethanamine,N1-(2-chloroethyl)-N4-methyl-)

1,4-Benzenedimethanamine,N1-(2-chloroethyl)-N4-methyl- structure
102585-12-6 structure
Product Name:1,4-Benzenedimethanamine,N1-(2-chloroethyl)-N4-methyl-
CAS No:102585-12-6
MF:C11H17ClN2
MW:212.719081640244
CID:190830
PubChem ID:71300713
Update Time:2025-04-19

1,4-Benzenedimethanamine,N1-(2-chloroethyl)-N4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedimethanamine,N1-(2-chloroethyl)-N4-methyl-
    • 1,4-Benzenedimethanamine,N-(2-chloroethyl)-N'-methyl- (9CI)
    • 2-chloro-N-[[4-(methylaminomethyl)phenyl]methyl]ethanamine
    • 102585-12-6
    • DTXSID10145315
    • 4-(N-2-Chloroethyl-N-methylaminobenzyl)-amine
    • p-Xylene-alpha,alpha'-diamine, N-(2-chloroethyl)-N-methyl-
    • N-(2-Chloroethyl)-N-methyl-p-xylene-alpha,alpha'-diamine
    • Inchi: 1S/C11H17ClN2/c1-13-8-10-2-4-11(5-3-10)9-14-7-6-12/h2-5,13-14H,6-9H2,1H3
    • InChI Key: OCPUGJONEWTCTM-UHFFFAOYSA-N
    • SMILES: ClCCNCC1C=CC(=CC=1)CNC

Computed Properties

  • Exact Mass: 404.080398
  • Monoisotopic Mass: 404.080398
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 675
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 150
  • XLogP3: 1.3

Experimental Properties

  • PSA: 24.06000
  • LogP: 2.51620
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